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Compound of Interest

1-Boc-L-azetidine-2-carboxylic
Compound Name: ]
acid

Cat. No.: B131719

An In-depth Technical Guide to CAS Number 51077-14-6: Boc-L-Azetidine-2-carboxylic Acid

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and applications of the compound with CAS number 51077-14-6, identified as Boc-L-
Azetidine-2-carboxylic acid. This document is intended for researchers, scientists, and
professionals in the fields of drug development and organic synthesis.

Chemical Identification and Properties

Boc-L-Azetidine-2-carboxylic acid is a synthetic amino acid derivative widely utilized as a
building block in organic chemistry, particularly in the synthesis of peptides and other complex
molecules.[1] The tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom allows for
controlled reactions in multi-step syntheses.[1]

Table 1: Chemical and Physical Properties of Boc-L-Azetidine-2-carboxylic Acid
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Property

Value

Reference

CAS Number

51077-14-6

[2]

Chemical Name

Boc-L-Azetidine-2-carboxylic

acid

[2]

Synonyms

Boc-(S)-azetidine-2-carboxylic
acid, 1-Boc-L-azetidine-2-
carboxylic acid, (2S)-1-(tert-
butoxycarbonyl)azetidine-2-

carboxylic acid

[1]3]

Molecular Formula C9H15NO4 [1112]
Molecular Weight 201.22 g/mol [4][5]
White to off-white crystalline
Appearance . [11[2]
solid/powder
_ 298.0% (TLC), 299.95%
Purity [1]

(Chiral HPLC)

Optical Activity

[0]/D -120.0+2.0°, ¢ = 1 in

methanol

CC(C)
SMILES (C)OC(=0O)N1CC[C@H]1C(0O)
=0
JWJIVSDZKYYXDDN-
InChl Key
LURJTMIESA-N
Melting Point No data available [2]
Boiling Point No data available [2]

Storage Conditions

Store at 0 - 8 °C in a dry, well-

ventilated place.

[1]2]

Safety and Toxicological Information
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Boc-L-Azetidine-2-carboxylic acid is classified as an irritant.[5] Appropriate safety precautions
should be taken when handling this compound.

Table 2: Safety and Hazard Data for Boc-L-Azetidine-2-carboxylic Acid
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Category

Information

Reference

Hazard Classification

Eye Irritant Category 2, Skin
Irritant Category 2, Specific
Target Organ Toxicity — Single
Exposure Category 3

(Respiratory tract irritation)

[5]

Signal Word

Warning

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

[5]

Precautionary Statements

P261, P264, P271, P280,
P302 + P352, P305 + P351 +
P338

First Aid Measures

In case of inhalation, move
person to fresh air. In case of
skin contact, wash off with
soap and plenty of water. In
case of eye contact, flush eyes
with water as a precaution. In

all cases, consult a physician.

[2]

Handling

Avoid contact with skin and
eyes. Avoid formation of dust
and aerosols. Provide

appropriate exhaust ventilation

at places where dust is formed.

[2]

Personal Protective Equipment

Safety glasses with side-
shields, gloves, and a dust

mask (type N95 or equivalent).

Stability

Stable under recommended

storage conditions.

[2]
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) ) Strong oxidizing agents,
Incompatible Materials ) [2]
Strong acids.

Hazardous Decomposition Oxides of carbon (CO, CO2)

2
Products and nitrogen (NO, NO2, ...). 2l

No data available for acute
toxicity, chronic toxicity,

Toxicological Data carcinogenicity, mutagenic [2][6]
effects, reproductive toxicity, or

teratogenic effects.

Applications and Experimental Protocols

The primary application of Boc-L-Azetidine-2-carboxylic acid is as a building block in solid-
phase peptide synthesis (SPPS). Its unique four-membered azetidine ring can impart
conformational constraints on peptides, which is of interest in drug design.

Experimental Protocol: General Procedure for Coupling
in Solid-Phase Peptide Synthesis

This protocol describes a general method for the incorporation of Boc-L-Azetidine-2-carboxylic
acid into a peptide chain on a solid support.

Materials:

Resin-bound amine (e.g., aminomethylated polystyrene resin)

¢ Boc-L-Azetidine-2-carboxylic acid

e Coupling agent (e.g., N,N'-Dicyclohexylcarbodiimide (DCC) or HBTU)

o Base (e.g., N,N-Diisopropylethylamine (DIPEA))

e Solvent (e.g., N,N-Dimethylformamide (DMF))

» Deprotection agent (e.g., Trifluoroacetic acid (TFA))
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e Washing solvents (e.g., DMF, Dichloromethane (DCM))
Procedure:
Resin Swelling: The resin is swelled in an appropriate solvent such as DMF for 30 minutes.

Boc Deprotection: The Boc protecting group of the N-terminal amino acid on the resin is
removed by treatment with a solution of TFAin DCM (e.g., 25-50% v/v) for 20-30 minutes.

Washing: The resin is washed thoroughly with DCM and DMF to remove residual TFA and
the cleaved Boc group.

Neutralization: The resin is neutralized with a solution of a hindered base such as 10%
DIPEA in DMF.

Washing: The resin is washed again with DMF.
Activation and Coupling:

o In a separate vessel, Boc-L-Azetidine-2-carboxylic acid (2-4 equivalents relative to the
resin loading) is pre-activated with a coupling agent (e.g., HBTU, 2-4 equivalents) and a
base (e.g., DIPEA, 4-8 equivalents) in DMF for a few minutes.

o The activated amino acid solution is then added to the washed and neutralized resin.
o The reaction is allowed to proceed for 1-2 hours at room temperature with gentle agitation.

Washing: The resin is washed thoroughly with DMF and DCM to remove excess reagents
and byproducts.

Monitoring: The completion of the coupling reaction can be monitored using a qualitative test
such as the Kaiser test. If the test is positive (indicating free amines), the coupling step may
be repeated.

Capping (Optional): Any unreacted amino groups on the resin can be capped by acetylation
using acetic anhydride and a base to prevent the formation of deletion sequences.
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e Cycle Repetition: Steps 2-9 are repeated for the subsequent amino acids in the desired
peptide sequence.

e Final Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is
cleaved from the resin, and all side-chain protecting groups are removed using a strong acid
cocktail (e.g., TFA with scavengers).

Visualizations

Experimental Workflow for Solid-Phase Peptide
Synthesis (SPPS)

The following diagram illustrates the general workflow for the incorporation of Boc-L-Azetidine-
2-carboxylic acid into a peptide chain using SPPS.

Coupling of
Boc-L-Azetidine-2-COOH
(HBTU/DIPEA)

Resin with N-terminal oc Deprotection Washing Washing Start Next Cycle or
Boc-protected amino acid (DCM, DMF) (DMF, DCM) Final Cleavage

Neutralization
(DIPEA/DMF)

Click to download full resolution via product page

Caption: A typical cycle in solid-phase peptide synthesis using Boc chemistry.

Logical Relationship of Safety Information

This diagram illustrates the logical flow of assessing and mitigating risks associated with
handling Boc-L-Azetidine-2-carboxylic acid.
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Caption: Logical flow for ensuring safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ['CAS number 51077-14-6 properties and safety data"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b131719#cas-number-51077-14-6-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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